Cas no 722494-26-0 (BpV(HOpic))

• Product Name: BpV(HOpic)
• CAS No: 722494-26-0
• MF: C₆H₄K₂NO₈V
• MW: 347.23596572876
• CID: 1753981
• Update Time: 2025-07-14

BpV(HOpic) Chemical and Physical Properties

Names and Identifiers

• bpV(HOpic) (potassium salt)
• BPV(HOPIC)
• bpV(HOpic) (potassium salt, technical grade)
• Bisperoxovanadium(HOpic)
• Dipotassium bisperoxo (5-hydroxypyridine-2-carboxyl) oxovanadate (V)
• K2[VO(O2)2C6H4NO3]
• AK00779020
• Bpv (HOpic) 722494-26-0
• DIPOTASSIUM BISPEROXO(5-HYDROXYPYRIDINE-2-CARBOXYL)OXOVANADATE (V)
• MAPK/ERK,Phosphatase and tensin homolog,Inhibitor,PTEN,MMAC1,inhibit,PI3K/AKT,BpV(HOpic),signalling
• BpV(HOpic)

• Inchi： 1S/C6H5NO3.2K.2O2.O.V/c8-4-1-2-5(6(9)10)7-3-4;;;2*1-2;;/h1-3,8H,(H,9,10);;;;;;/q;2*+1;2*-2;;+3/p-1
• InChI Key： IZLHQXYPQCZJAG-UHFFFAOYSA-M
• SMILES： [V](=O)(O[O-])(O[O-])OC(=O)C1N=CC(O)=CC=1.[K+].[K+]

Computed Properties

• Exact Mass: 349.888536g/mol
• Monoisotopic Mass: 349.888536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• Molecular Weight: 350.26g/mol

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: H2O: soluble20mg/mL, clear

BpV(HOpic) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on BpV(HOpic)

BpV(HOpic): A Promising Compound in the Field of Chemical Biology and Medicine

BpV(HOpic), with the CAS number 722494-26-0, is a synthetic compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and medicine. This compound, formally known as 3-(4-Bromo-2,3-dihydrobenzofuran-7-yl)-1H-pyrazole-5-carboxylic acid (4-hydroxyphenyl)amide, has been extensively studied for its role in various biological processes, particularly in the modulation of protein-protein interactions and signal transduction pathways.

The chemical structure of BpV(HOpic) is characterized by a pyrazole core linked to a 4-hydroxyphenyl group and a 4-bromo-2,3-dihydrobenzofuran moiety. This unique structural arrangement confers the compound with high specificity and affinity for certain protein targets, making it a valuable tool in both academic research and pharmaceutical development.

One of the most notable applications of BpV(HOpic) is its use as an inhibitor of the PTEN (Phosphatase and Tensin Homolog) protein. PTEN is a critical tumor suppressor that plays a crucial role in regulating cell growth, proliferation, and apoptosis. By inhibiting PTEN, BpV(HOpic) can modulate these processes, which has significant implications for cancer research and therapy. Recent studies have shown that BpV(HOpic) can effectively disrupt the interaction between PTEN and its binding partners, leading to altered cellular signaling pathways that can be exploited for therapeutic benefit.

In addition to its role in cancer research, BpV(HOpic) has also been investigated for its potential in neurodegenerative diseases. Research has indicated that this compound can influence the PI3K/AKT signaling pathway, which is implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease. By modulating this pathway, BpV(HOpic) may offer new avenues for the development of neuroprotective agents.

The pharmacological properties of BpV(HOpic) have been extensively characterized through a series of in vitro and in vivo studies. These studies have demonstrated that the compound exhibits high bioavailability, good tissue penetration, and minimal toxicity at therapeutic doses. These favorable properties make it an attractive candidate for further preclinical and clinical development.

In preclinical models, BpV(HOpic) has shown promising results in inhibiting tumor growth and enhancing the efficacy of existing cancer therapies. For instance, combination treatments involving BpV(HOpic) and standard chemotherapeutic agents have been shown to synergistically reduce tumor burden and improve survival rates in animal models. These findings suggest that BpV(HOpic) could be a valuable addition to the arsenal of cancer treatments.

The potential applications of BpV(HOpic) extend beyond cancer and neurodegenerative diseases. Recent research has also explored its role in metabolic disorders such as diabetes and obesity. Studies have indicated that BpV(HOpic) can influence glucose metabolism and insulin sensitivity, suggesting its potential as a therapeutic agent for these conditions.

In conclusion, BpV(HOpic), with its CAS number 722494-26-0, is a multifaceted compound with a wide range of potential applications in chemical biology and medicine. Its unique chemical structure and pharmacological properties make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound are highly promising.